N-[1-(pyrazin-2-yl)azetidin-3-yl]morpholine-4-carboxamide

• IUPAC Name: N-(1-pyrazin-2-ylazetidin-3-yl)morpholine-4-carboxamide
• InChI: InChI=1S/C12H17N5O2/c18-12(16-3-5-19-6-4-16)15-10-8-17(9-10)11-7-13-1-2-14-11/h1-2,7,10H,3-6,8-9H2,(H,15,18)
• InChI Key: XHUOTXQYOZNFHQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)NC2CN(C2)C3=NC=CN=C3
• Molecular Formula: C12H17N5O2
• Molecular Weight: 263.30 g/mol

Description

“N-[1-(pyrazin-2-yl)azetidin-3-yl]morpholine-4-carboxamide” is a chemical compound that is used for scientific research. It is related to a class of compounds known as 2-azetidinones, which are important heterocyclic compounds that form the structural feature of β-lactam antibiotics such as penicillin, cephalosporin, and clavulanic acid.

Synthesis Analysis

The synthesis of related compounds involves starting with pyrazine-2,3-dicarboxylic acid, which is converted to the corresponding diester in absolute ethanol and glacial acetic acid as a catalyst. The resulted diester undergoes hydrazinolysis with hydrazine hydrate to afford dicarbohydrazide, which is further treated with different substituted pyridine-2-carbaldehyde to give new Schiff bases. These new Schiff bases are then reacted with chloroacetochloride and (or) dichloroacetochloride in the presence of trimethylamine in DMF solvent under reflux and stirring to yield new derivatives of the titled compounds.

Safety and Hazards

The safety data sheet for a related compound, tert-Butyl N-[1-(pyrazin-2-yl)azetidin-3-yl]carbamate, provides some information on safety and hazards. It suggests that in case of inhalation, skin contact, eye contact, or ingestion, appropriate first-aid measures should be taken, including removing the person to fresh air, rinsing the skin or eyes with water, and seeking medical advice if necessary.